Cas no 1694341-45-1 (2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1694341-45-1
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 5702777
• PubChem ID: 84686273
• Update Time: 2025-10-29

2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1292990
• 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde
• 1694341-45-1

• Inchi： 1S/C11H9ClN2O/c1-8-5-13-14(6-8)10-3-2-9(7-15)11(12)4-10/h2-7H,1H3
• InChI Key： MZCHASXHBPQFLV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(=C1)N1C=C(C)C=N1

Computed Properties

• Exact Mass: 220.0403406g/mol
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Comprehensive Overview of 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1694341-45-1)

2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1694341-45-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzaldehyde derivatives, which are widely recognized for their versatility in synthetic chemistry. The presence of both a chloro substituent and a 4-methyl-1H-pyrazol-1-yl moiety enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for heterocyclic compounds like 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance. The compound's unique structure allows for selective modifications, enabling the development of novel bioactive molecules.

The synthesis of CAS No. 1694341-45-1 typically involves multi-step reactions, including cross-coupling and functional group transformations. Its aldehyde group provides a reactive site for further derivatization, such as condensation reactions to form Schiff bases or reduction to primary alcohols. These properties make it a versatile reagent in organic synthesis, catering to the needs of both academic and industrial laboratories.

From an analytical perspective, 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its application in high-value research. The compound's stability under standard laboratory conditions further enhances its practicality.

Current trends in the chemical industry emphasize sustainability and green chemistry. Researchers are exploring eco-friendly synthetic routes for compounds like CAS No. 1694341-45-1, minimizing waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing while maintaining efficiency and yield.

In summary, 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1694341-45-1) is a promising compound with broad applications in medicinal chemistry and material science. Its structural features and reactivity profile make it a valuable asset for researchers aiming to develop innovative solutions to contemporary challenges in healthcare and technology.